![molecular formula C14H21NO3 B5965674 N-(4-butoxy-3-methoxybenzyl)acetamide](/img/structure/B5965674.png)
N-(4-butoxy-3-methoxybenzyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-butoxy-3-methoxybenzyl)acetamide, also known as BMA-168, is a compound that has gained attention in the scientific community due to its potential therapeutic properties. BMA-168 belongs to the class of benzylacetamide derivatives and has been studied for its various biological activities.
Mechanism of Action
The mechanism of action of N-(4-butoxy-3-methoxybenzyl)acetamide is not fully understood, but it has been suggested that it may act through the inhibition of the NF-κB pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
N-(4-butoxy-3-methoxybenzyl)acetamide has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been shown to have analgesic effects by reducing pain sensitivity in animal models. Additionally, N-(4-butoxy-3-methoxybenzyl)acetamide has been found to have antioxidant and neuroprotective properties.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-butoxy-3-methoxybenzyl)acetamide in lab experiments is its potential therapeutic properties, which can be studied for various applications. However, one limitation is the lack of information on its toxicity and potential side effects.
Future Directions
1. Further studies on the mechanism of action of N-(4-butoxy-3-methoxybenzyl)acetamide to better understand its therapeutic properties.
2. Exploration of the potential use of N-(4-butoxy-3-methoxybenzyl)acetamide in the treatment of various inflammatory and pain-related conditions.
3. Investigation of the toxicity and safety profile of N-(4-butoxy-3-methoxybenzyl)acetamide in animal models.
4. Development of more efficient synthesis methods for N-(4-butoxy-3-methoxybenzyl)acetamide.
5. Exploration of the potential use of N-(4-butoxy-3-methoxybenzyl)acetamide in combination with other drugs for enhanced therapeutic effects.
Synthesis Methods
The synthesis of N-(4-butoxy-3-methoxybenzyl)acetamide involves the reaction of 4-butoxy-3-methoxybenzaldehyde with acetamide in the presence of an acid catalyst. The resulting product is then purified through recrystallization.
Scientific Research Applications
N-(4-butoxy-3-methoxybenzyl)acetamide has been studied for its potential therapeutic properties, including its anti-inflammatory and analgesic effects. Studies have shown that N-(4-butoxy-3-methoxybenzyl)acetamide can reduce the production of pro-inflammatory cytokines and alleviate pain in animal models.
properties
IUPAC Name |
N-[(4-butoxy-3-methoxyphenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO3/c1-4-5-8-18-13-7-6-12(9-14(13)17-3)10-15-11(2)16/h6-7,9H,4-5,8,10H2,1-3H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOSLVTACMGYFLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=C(C=C(C=C1)CNC(=O)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.